1-[(Adamantan-1-yl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-adamantylmethoxy)-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C23H33NO2.ClH/c25-22(14-24-6-5-20-3-1-2-4-21(20)13-24)15-26-16-23-10-17-7-18(11-23)9-19(8-17)12-23;/h1-4,17-19,22,25H,5-16H2;1H
• InChI Key: QRDVAZDXFVBTKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(COCC34CC5CC(C3)CC(C5)C4)O.Cl
• Molecular Formula: C23H34ClNO2
• Molecular Weight: 392.0 g/mol
• CAS No.: 1190001-03-6

Description

1-[(Adamantan-1-yl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C23H34ClNO2 and its molecular weight is 391.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Adamantyl Derivatives : A halogenated hydrocarbon amination reaction was used to produce adamantyl derivatives. The structure of these compounds was confirmed using various analytical techniques, and they were found to exhibit anti-Mycobacterium phlei 1180 activity (Bai et al., 2012).

• Crystal and Computational Studies : Adamantyl derivatives were synthesized and characterized by single crystal X-ray diffraction. The geometric bond lengths and angles obtained through density functional theory (DFT) were compared with X-ray diffraction values. These studies aid in understanding the molecular structure and potential interactions of such compounds (Yuefei Bai et al., 2011).

Biological Activity and Applications

• Anti-Tuberculosis Activity : Specific adamantyl derivatives demonstrated in vitro anti-tuberculosis activities. This highlights their potential as therapeutic agents in treating tuberculosis (Yuefei Bai et al., 2011).

• Anticancer Properties : The tetrahydroisoquinoline moiety, a component of adamantyl derivatives, has been explored for its anticancer properties. Derivatives containing this moiety were synthesized and evaluated for their in vitro anticancer activity, showing potential as novel cancer therapies (K. Redda et al., 2010).

• Neuroprotective or Neurotoxic Activity : Studies on 1-methyl-1,2,3,4-tetrahydroisoquinoline and related compounds revealed their potential neurotoxicity and neuroprotective activity, suggesting their relevance in neurological disorders such as Parkinson's disease (K. Okuda et al., 2003).

• Cholinesterase Inhibitory Activities : Adamantyl-based derivatives were studied for their inhibitory activities on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These studies are significant in understanding their potential applications in neurodegenerative diseases like Alzheimer's (Huey Chong Kwong et al., 2017).